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Compound of Interest

Compound Name: Acridine, 9-(methyilthio)-

Cat. No.: B15217161

This guide provides immediate, essential safety and logistical information for researchers,
scientists, and drug development professionals handling Acridine, 9-(methylthio)-. The
following procedures are based on the known hazards of the parent compound, acridine, and
its derivatives, and are intended to ensure the safe handling and disposal of this chemical in a
laboratory setting.

Quantitative Data Summary

Due to the limited availability of specific quantitative data for Acridine, 9-(methylthio)-, the
following table summarizes the properties of the parent compound, Acridine, which should be
considered as a baseline for safety and handling procedures.
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Property Value Citation
Molecular Formula CisHoN [1]
Molar Mass 179.22 g/mol [1]

Colorless to pale yellow
Appearance ) ) [11[2]
crystalline solid

Melting Point 106-110 °C (223-230 °F) [1]
Boiling Point 346 °C (655 °F) [1]
Solubility in Water 46.5 mg/L [1]
Oral LD50 (Rat) 2000 mg/kg

Hazard Identification and Personal Protective
Equipment (PPE)

Acridine and its derivatives are considered hazardous. They can be harmful if swallowed,
cause skin and eye irritation, and may cause respiratory irritation.[3] Some acridine compounds
are also considered potential carcinogens. Therefore, strict adherence to safety protocols and
the use of appropriate personal protective equipment are mandatory.

Required Personal Protective Equipment:

o Eye and Face Protection: Wear chemical safety goggles or a face shield as described by
OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard
EN166.[2][4]

¢ Skin Protection:

o Gloves: Wear impervious gloves, such as nitrile rubber, with a minimum thickness of 0.11
mm. Always inspect gloves before use.

o Protective Clothing: Wear appropriate protective clothing to prevent skin exposure.[2] A lab
coat is required.

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://en.wikipedia.org/wiki/Acridine
https://en.wikipedia.org/wiki/Acridine
https://en.wikipedia.org/wiki/Acridine
https://pubchem.ncbi.nlm.nih.gov/compound/Acridine
https://en.wikipedia.org/wiki/Acridine
https://en.wikipedia.org/wiki/Acridine
https://en.wikipedia.org/wiki/Acridine
https://pubmed.ncbi.nlm.nih.gov/10521686/
https://pubchem.ncbi.nlm.nih.gov/compound/Acridine
https://www.sigmaaldrich.cn/CN/en/sds/aldrich/235474
https://pubchem.ncbi.nlm.nih.gov/compound/Acridine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15217161?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

e Respiratory Protection: A NIOSH/MSHA or European Standard EN 149 approved respirator
should be used if exposure limits are exceeded or if irritation or other symptoms are
experienced, especially when handling the powder form where dust may be generated.[2][4]

Experimental Protocols: Handling and Storage
Handling:
e Preparation:

o Ensure that an eyewash station and a safety shower are readily accessible and in close
proximity to the workstation.[2][4]

o Work in a well-ventilated area, preferably in a chemical fume hood.[2]
» Weighing and Transfer:
o Handle as a solid to minimize dust generation.
o Use a spatula for transfers. Avoid creating dust clouds.
e During the Experiment:
o Keep the container tightly closed when not in use.[4]
o Avoid contact with skin, eyes, and clothing.[2]
o Do not eat, drink, or smoke in the work area.
o Wash hands thoroughly after handling.[2]
Storage:
» Store in a tightly closed container in a cool, dry, and well-ventilated area.[2][4]
o Store away from incompatible materials, such as strong oxidizing agents.[4]

e The storage area should be secured and accessible only to authorized personnel.
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Emergency Procedures

First Aid Measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention.[2][4]

Skin Contact: Immediately wash skin with soap and plenty of water for at least 15 minutes
while removing contaminated clothing and shoes. Seek medical attention if irritation persists.

[2]14]

Inhalation: Remove from exposure to fresh air immediately. If not breathing, give artificial
respiration. If breathing is difficult, give oxygen. Seek medical attention.[2][4]

Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth
and drink 2-4 cupfuls of milk or water. Seek medical attention.[2]

Spill Response:

Evacuate the area.

Wear appropriate PPE as described above.

For small spills, carefully sweep up the solid material, avoiding dust generation, and place it
into a suitable, closed container for disposal.[4]

Clean the spill area with soap and water.

For large spills, contact your institution's environmental health and safety department.

Disposal Plan

All waste containing Acridine, 9-(methylthio)- must be treated as hazardous waste.

Waste Collection:

o Collect all waste material, including contaminated PPE, in a designated, properly labeled,
and sealed hazardous waste container.
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o Do not mix with other waste streams.
e Disposal:
o Dispose of the waste through a licensed hazardous waste disposal company.

o Follow all local, state, and federal regulations for hazardous waste disposal.

Visual Workflow for Safe Handling
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Caption: Workflow for the safe handling of Acridine compounds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://lwww.benchchem.com/product/b15217161#personal-protective-equipment-for-
handling-acridine-9-methylthio]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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